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Compound of Interest

Compound Name: 1-Carbamoyl-3-methylpyrazole

CAS No.: 873-50-7

Cat. No.: B1215423

Get Quote

This technical guide provides a comprehensive overview of the expected spectroscopic data

for 1-Carbamoyl-3-methylpyrazole, also known as 3-methyl-1H-pyrazole-1-carboxamide.

Designed for researchers, scientists, and professionals in drug development, this document

synthesizes predictive data based on established principles of nuclear magnetic resonance

(NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS), drawing upon

spectral data from closely related analogues. The methodologies and interpretations presented

herein are grounded in established scientific literature to ensure technical accuracy and

practical utility.

Introduction to 1-Carbamoyl-3-methylpyrazole
1-Carbamoyl-3-methylpyrazole is a heterocyclic compound featuring a pyrazole ring

substituted with a methyl group at the C3 position and a carbamoyl group at the N1 position.

The pyrazole motif is a key pharmacophore in numerous pharmaceutical agents, exhibiting a

wide range of biological activities.[1][2] The carbamoyl moiety can significantly influence the

molecule's solubility, hydrogen bonding capacity, and overall biological profile. Accurate

spectroscopic characterization is paramount for confirming the chemical identity, purity, and

structure of this compound in research and development settings.
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Molecular Structure:

Chemical Formula: C₅H₇N₃O[3]

Molecular Weight: 125.13 g/mol [3]

InChIKey: PNZZQMXKKNDHNS-UHFFFAOYSA-N[4]

The structural elucidation of 1-Carbamoyl-3-methylpyrazole relies on a synergistic application

of various spectroscopic techniques. This guide will delve into the predicted spectral features

for this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for determining the carbon-hydrogen framework of

a molecule. The following sections detail the predicted ¹H and ¹³C NMR spectra of 1-
Carbamoyl-3-methylpyrazole.

¹H NMR Spectroscopy: Predicted Data and Interpretation
The proton NMR spectrum is anticipated to display distinct signals for the pyrazole ring protons,

the methyl group protons, and the protons of the carbamoyl group. The chemical shifts are

predicted based on the known spectra of 3-methylpyrazole and other N-acylpyrazoles.

Predicted ¹H NMR Data (in CDCl₃):

Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

H-4 ~ 6.2 - 6.4 Doublet (d) 1H

H-5 ~ 7.5 - 7.7 Doublet (d) 1H

-CH₃ ~ 2.3 - 2.5 Singlet (s) 3H

-NH₂ ~ 5.5 - 7.0 Broad Singlet (br s) 2H

Causality Behind Predicted Chemical Shifts:
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Pyrazole Ring Protons (H-4 and H-5): The pyrazole ring is an aromatic system. The H-4

proton is expected to appear more upfield compared to the H-5 proton. This is due to the

electron-donating effect of the adjacent methyl group at C-3 and the electron-withdrawing

nature of the carbamoyl group at N-1, which deshields the H-5 proton to a greater extent.

The coupling between H-4 and H-5, typically with a coupling constant (J) of 2-3 Hz, would

result in a doublet for each signal.

Methyl Protons (-CH₃): The methyl group attached to the pyrazole ring is expected to

resonate as a singlet in the upfield region, characteristic of alkyl protons on an aromatic ring.

Carbamoyl Protons (-NH₂): The amide protons are expected to appear as a broad singlet.

The chemical shift of these protons can be highly variable and is dependent on factors such

as solvent, concentration, and temperature due to hydrogen bonding and exchange

phenomena.

Experimental Protocol for ¹H NMR Spectroscopy:

Sample Preparation: Dissolve approximately 5-10 mg of 1-Carbamoyl-3-methylpyrazole in

0.6-0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent (e.g.,

DMSO-d₆).

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

Acquisition Parameters:

Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12

ppm).

Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio.

Use a relaxation delay of 1-5 seconds.

Processing: Fourier transform the acquired free induction decay (FID), phase correct the

spectrum, and calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃

at 7.26 ppm) as an internal standard.

Visualization of ¹H NMR Assignments:
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Caption: Predicted ¹H NMR assignments for 1-Carbamoyl-3-methylpyrazole.

¹³C NMR Spectroscopy: Predicted Data and
Interpretation
The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.

Predicted ¹³C NMR Data (in CDCl₃):

Carbon Predicted Chemical Shift (δ, ppm)

C=O ~ 155 - 160

C-3 ~ 148 - 152

C-5 ~ 130 - 135

C-4 ~ 108 - 112

-CH₃ ~ 12 - 15

Causality Behind Predicted Chemical Shifts:

Carbonyl Carbon (C=O): The carbonyl carbon of the carbamoyl group is expected to be the

most deshielded carbon, appearing at the lowest field due to the strong electron-withdrawing

effect of the oxygen atom.

Pyrazole Ring Carbons (C-3, C-5, C-4): The chemical shifts of the pyrazole ring carbons are

influenced by the substituents. C-3, attached to the methyl group and a nitrogen atom, will be

significantly downfield. C-5, adjacent to two nitrogen atoms, will also be downfield. C-4 is

expected to be the most upfield of the ring carbons.[5]

Methyl Carbon (-CH₃): The methyl carbon will resonate at a high field, typical for sp³

hybridized carbons.

Experimental Protocol for ¹³C NMR Spectroscopy:

Sample Preparation: Use the same sample prepared for ¹H NMR.
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Instrumentation: A 100 MHz or higher frequency NMR spectrometer is recommended.

Acquisition Parameters:

Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200

ppm).

Employ proton decoupling to simplify the spectrum to singlets for each carbon.

Use a sufficient number of scans and an appropriate relaxation delay.

Processing: Fourier transform the FID, phase correct the spectrum, and reference it to the

solvent signal (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Predicted IR Absorption Bands:

Functional Group
Predicted Wavenumber
(cm⁻¹)

Intensity

N-H Stretch (Amide) 3400 - 3200
Medium-Strong, often two

bands

C-H Stretch (Aromatic) 3100 - 3000 Medium

C-H Stretch (Aliphatic) 2980 - 2850 Medium

C=O Stretch (Amide I) 1700 - 1660 Strong

N-H Bend (Amide II) 1640 - 1550 Medium

C=N & C=C Stretch (Pyrazole

Ring)
1600 - 1450 Medium-Strong

C-N Stretch 1400 - 1200 Medium
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Interpretation of Key Vibrational Modes:

N-H Stretching: The presence of the primary amide (-NH₂) group will give rise to two

characteristic stretching bands in the 3400-3200 cm⁻¹ region, corresponding to the

asymmetric and symmetric stretches.

C=O Stretching (Amide I Band): A strong absorption band is expected in the 1700-1660 cm⁻¹

range, which is characteristic of the carbonyl group in an amide. Its position can be

influenced by conjugation and hydrogen bonding.

Pyrazole Ring Vibrations: The pyrazole ring will exhibit characteristic C=C and C=N

stretching vibrations in the fingerprint region (1600-1450 cm⁻¹).[6]

Experimental Protocol for IR Spectroscopy (ATR):

Sample Preparation: Place a small amount of the solid 1-Carbamoyl-3-methylpyrazole
directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Acquisition: Collect the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

Processing: Perform a background subtraction using the spectrum of the empty ATR crystal.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in structure elucidation.

Predicted Mass Spectrometry Data (Electron Ionization - EI):
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m/z Proposed Fragment

125 [M]⁺ (Molecular Ion)

82 [M - CONH]⁺

81 [M - CONH₂]⁺

67 [C₄H₅N]⁺

43 [CONH₂ + H]⁺ or [C₂H₃N]⁺

Proposed Fragmentation Pathway:

Upon electron ionization, 1-Carbamoyl-3-methylpyrazole will form a molecular ion ([M]⁺) with

an m/z of 125. The primary fragmentation is expected to be the cleavage of the N-C bond of

the carbamoyl group, a common fragmentation pathway for N-acyl heterocycles.[7] This would

lead to the loss of a carbamoyl radical (•CONH) or a neutral carbamoyl isocyanate molecule,

resulting in a fragment ion corresponding to the 3-methylpyrazole cation at m/z 82. Subsequent

fragmentation of the pyrazole ring can also occur.

Experimental Protocol for Mass Spectrometry (EI-MS):

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography (GC).

Ionization: Use a standard electron ionization source (typically 70 eV).

Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: Detect the ions and generate a mass spectrum, which is a plot of relative

abundance versus mass-to-charge ratio (m/z).

Visualization of Proposed Fragmentation Pathway:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1215423/docs?utm_src=pdf-body#spectroscopic-data-for-1-carbamoyl-3-methylpyrazole-a-technical-guide
https://www.jocpr.com/articles/theoretical-study-of-molecular-structure-ir-and-nmr-spectra-ofpyrazolone-and-its-derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[C₅H₇N₃O]⁺
m/z = 125

(Molecular Ion)

[C₄H₆N₂]⁺
m/z = 82- CONH

[C₄H₅N₂]⁺
m/z = 81

- CONH₂
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Caption: Proposed primary fragmentation of 1-Carbamoyl-3-methylpyrazole in EI-MS.

Conclusion
This technical guide provides a detailed prediction and interpretation of the NMR, IR, and MS

spectra of 1-Carbamoyl-3-methylpyrazole. While based on the analysis of analogous

structures, the data presented herein serves as a robust framework for the spectroscopic

characterization of this compound. Experimental verification of these predictions is

recommended for definitive structural confirmation. The provided protocols offer a standardized

approach for data acquisition, ensuring consistency and reliability in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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